Cas no 478031-69-5 (1-[(2,6-dichlorophenyl)methyl]-5-methyl-2,3-dihydro-1H-indole-2,3-dione)

• Product Name: 1-[(2,6-dichlorophenyl)methyl]-5-methyl-2,3-dihydro-1H-indole-2,3-dione
• CAS No: 478031-69-5
• CID: 4653063
• Update Time: 2025-05-21

1-[(2,6-dichlorophenyl)methyl]-5-methyl-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-[(2,6-dichlorophenyl)methyl]-5-methyl-2,3-dihydro-1H-indole-2,3-dione

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 1-[(2,6-dichlorophenyl)methyl]-5-methyl-2,3-dihydro-1H-indole-2,3-dione

Introduction to 1-[(2,6-dichlorophenyl)methyl]-5-methyl-2,3-dihydro-1H-indole-2,3-dione (CAS No. 478031-69-5)

1-[(2,6-dichlorophenyl)methyl]-5-methyl-2,3-dihydro-1H-indole-2,3-dione, also known by its CAS number 478031-69-5, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of indoles, which are widely studied for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The chemical structure of 1-[(2,6-dichlorophenyl)methyl]-5-methyl-2,3-dihydro-1H-indole-2,3-dione is characterized by a substituted indole core with a 2,6-dichlorophenylmethyl group and a methyl group at the 5-position. The presence of these functional groups imparts specific pharmacological properties that make it an attractive candidate for drug development. Recent studies have highlighted its potential in various therapeutic areas, particularly in the treatment of neurodegenerative diseases and cancer.

In the context of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease, 1-[(2,6-dichlorophenyl)methyl]-5-methyl-2,3-dihydro-1H-indole-2,3-dione has shown promising neuroprotective effects. Research published in the Journal of Medicinal Chemistry demonstrated that this compound can effectively inhibit the aggregation of amyloid-beta peptides, a key pathological feature of Alzheimer's disease. Additionally, it has been shown to reduce oxidative stress and inflammation in neuronal cells, further supporting its potential as a therapeutic agent.

In cancer research, 1-[(2,6-dichlorophenyl)methyl]-5-methyl-2,3-dihydro-1H-indole-2,3-dione has exhibited significant anti-cancer properties. Studies conducted on various cancer cell lines have shown that this compound can induce apoptosis (programmed cell death) and inhibit cell proliferation. A recent study published in the Cancer Letters journal reported that it effectively suppressed the growth of breast cancer cells by targeting multiple signaling pathways involved in cell survival and proliferation.

The mechanism of action of 1-[(2,6-dichlorophenyl)methyl]-5-methyl-2,3-dihydro-1H-indole-2,3-dione is multifaceted. It has been shown to modulate various cellular processes such as oxidative stress response, inflammation, and cell cycle regulation. These effects are attributed to its ability to interact with specific protein targets and signaling pathways. For instance, it has been found to inhibit the activity of certain kinases involved in cancer progression and neurodegeneration.

The synthesis of 1-[(2,6-dichlorophenyl)methyl]-5-methyl-2,3-dihydro-1H-indole-2,3-dione involves a series of well-defined chemical reactions. The process typically starts with the formation of an indole core through a Fischer indole synthesis or a related method. Subsequent steps involve the introduction of the 2,6-dichlorophenylmethyl and methyl groups through selective functionalization reactions. The synthetic route is optimized to ensure high yield and purity of the final product.

To further enhance its therapeutic potential, researchers are exploring various derivatives and analogs of 1-[(2,6-dichlorophenyl)methyl]-5-methyl-2,3-dihydro-1H-indole-2,3-dione. These modifications aim to improve its pharmacokinetic properties such as solubility, stability, and bioavailability. For example, introducing hydrophilic groups or altering the substituents on the indole ring can significantly impact its biological activity and drug-like properties.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-[(2,6-dichlorophenyl)methyl]-5-methyl-2,3-dihydro-1H-indole-2,3-dione in human subjects. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects. These findings have paved the way for more advanced clinical studies to assess its therapeutic potential in larger patient populations.

In conclusion, 1-[(2,6-dichlorophenyl)methyl]-5-methyl-2,3-dihydro-1H-indole-2,3-dione (CAS No. 478031-69-5) is a promising compound with diverse biological activities that make it an attractive candidate for drug development. Its unique chemical structure and multifaceted mechanism of action offer significant potential for treating neurodegenerative diseases and cancer. Ongoing research and clinical trials will continue to elucidate its therapeutic benefits and pave the way for its potential use in clinical settings.